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Compound of Interest

Compound Name: 4-Methoxycyclohexanone

Cat. No.: B142444 Get Quote

Introduction

4-Methoxycyclohexanone (CAS No. 13482-23-0) is a key organic intermediate utilized in the

synthesis of various fine chemicals and active pharmaceutical ingredients, including antitumor

agents.[1][2] Its molecular formula is C7H12O2, with a molecular weight of 128.17 g/mol .[1][3]

Given its role in drug development and complex organic synthesis, robust and reliable

analytical methods are imperative for confirming its identity, purity, and quality. These

application notes provide detailed protocols for the characterization of 4-
Methoxycyclohexanone using several common analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
Application Note

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of

volatile and semi-volatile compounds like 4-Methoxycyclohexanone. It offers high separation

efficiency through the gas chromatograph and definitive identification based on the mass-to-

charge ratio of fragmented ions. This method is ideal for identifying the compound and

assessing its purity by detecting volatile impurities.[4] GC-MS-based metabolomics is well-

suited for identifying and quantifying small molecules (<650 Daltons), including alcohols and

ketones.[5]
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Experimental Protocol

1. Sample Preparation:

Standard Solution: Accurately weigh approximately 10 mg of 4-Methoxycyclohexanone
reference standard. Dissolve it in a suitable volatile organic solvent (e.g., Dichloromethane,

Ethyl Acetate) to a final concentration of 1 mg/mL. Perform serial dilutions to prepare working

standards at concentrations ranging from 1 µg/mL to 100 µg/mL.[4]

Sample Solution: For liquid samples, a direct dilution in the chosen solvent to fall within the

calibration range is typically sufficient.[4] Ensure the final solution is clear and free of

particulate matter. If necessary, filter through a 0.22 µm syringe filter.[4]

Transfer the final solution to a 2 mL glass autosampler vial.[4]

2. GC-MS Instrumentation and Conditions:

GC System: A standard gas chromatograph with a mass selective detector.

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm I.D.,

0.25 µm film thickness), is recommended.[4]

Injection Mode: Splitless or split (e.g., 20:1 ratio) depending on sample concentration.[4]

Injector Temperature: 250 °C.

Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp to

280 °C at a rate of 15 °C/min, and hold for 5 minutes.[4] (Note: This program is a starting

point and may require optimization).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Detector:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.
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Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Presentation

The identity of 4-Methoxycyclohexanone is confirmed by matching its retention time and

mass spectrum with a reference standard. Quantitative analysis can be performed by creating

a calibration curve from the standard solutions.

Parameter Expected Value Reference

Retention Time
Analyte-specific; to be

determined experimentally

Molecular Ion [M]+ m/z 128 [3]

Top Mass Peak m/z 41 [3]

2nd Highest Mass Peak m/z 71 [3]

3rd Highest Mass Peak m/z 74 [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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